Cas no 6328-13-8 (2-Thiazolidinethione,3-(1-methylethyl)-)

• Product Name: 2-Thiazolidinethione,3-(1-methylethyl)-
• CAS No: 6328-13-8
• MF: C₆H₁₁NS₂
• MW: 161.288238763809
• CID: 520980
• PubChem ID: 238966
• Update Time: 2025-04-19

2-Thiazolidinethione,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione,3-(1-methylethyl)-
• 3-propan-2-yl-1,3-thiazolidine-2-thione
• 3-(1-METHYLETHYL)-2-THIAZOLIDINETHIONE
• 3-ISOPROPYL-2-THIAZOLIDINETHIONE
• 3-ISOPROPYLTHIAZOLIDINE-2-THIONE
• NSC 43637

• Inchi： 1S/C6H11NS2/c1-5(2)7-3-4-9-6(7)8/h5H,3-4H2,1-2H3
• InChI Key： VHIUJZKOEFEDAF-UHFFFAOYSA-N
• SMILES： S1C(N(CC1)C(C)C)=S

Computed Properties

• Exact Mass: 161.03343
• Monoisotopic Mass: 161.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 220 ºC
• Flash Point: 87 ºC
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones